Cas no 312636-12-7 (N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine)

N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine is a specialized thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure, featuring methoxyphenyl and methylphenyl substituents, contributes to its unique reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined aromatic and heterocyclic framework enhances stability and selectivity in synthetic pathways. The presence of electron-donating groups (methoxy and methyl) further influences its electronic characteristics, making it valuable for structure-activity relationship studies. Suitable for controlled reactions, it offers researchers a precise tool for developing novel therapeutic or agrochemical agents.
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine structure
312636-12-7 structure
Product Name:N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
CAS No:312636-12-7
MF:C18H18N2OS
MW:310.413322925568
CID:5920310
PubChem ID:694825
Update Time:2025-06-27

N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-(2-methoxyphenyl)-5-methyl-4-(p-tolyl)thiazol-2-amine
    • 2-Thiazolamine, N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-
    • AKOS000597276
    • (2-Methoxy-phenyl)-(5-methyl-4-p-tolyl-thiazol-2-yl)-amine
    • 312636-12-7
    • N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
    • EU-0035818
    • F0777-0900
    • Inchi: 1S/C18H18N2OS/c1-12-8-10-14(11-9-12)17-13(2)22-18(20-17)19-15-6-4-5-7-16(15)21-3/h4-11H,1-3H3,(H,19,20)
    • InChI Key: PYKRCNFNESQNIA-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C2=CC=C(C)C=C2)N=C1NC1=CC=CC=C1OC

Computed Properties

  • Exact Mass: 310.11398438g/mol
  • Monoisotopic Mass: 310.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 62.4Ų

Experimental Properties

  • Density: 1.193±0.06 g/cm3(Predicted)
  • Boiling Point: 461.4±47.0 °C(Predicted)
  • pka: 4.11±0.10(Predicted)

N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0777-0900-2μmol
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
312636-12-7 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0777-0900-1mg
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
312636-12-7 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0777-0900-2mg
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
312636-12-7 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0777-0900-3mg
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
312636-12-7 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0777-0900-4mg
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
312636-12-7 90%+
4mg
$66.0 2023-05-17

N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Related Literature

Additional information on N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine

Recent Advances in the Study of N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine (CAS: 312636-12-7)

N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine (CAS: 312636-12-7) is a thiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of a thiazole ring, coupled with methoxy and methylphenyl substituents, suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, in vitro assays have shown that N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential utility in the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, preliminary investigations have explored the compound's anticancer potential. Molecular docking studies have revealed that it can bind to key oncogenic targets, such as protein kinases involved in cell proliferation. While these results are promising, further in vivo studies are required to validate its efficacy and safety profile. The compound's ability to modulate multiple biological pathways highlights its versatility and underscores the need for comprehensive pharmacological evaluations.

The synthesis and optimization of N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in biological studies. Moreover, structure-activity relationship (SAR) studies have identified key structural modifications that enhance its bioactivity, paving the way for the development of more potent analogs.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Future research should focus on optimizing the pharmacokinetic properties of this compound and conducting rigorous preclinical evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.

In conclusion, N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine represents a promising scaffold for drug discovery. Its diverse biological activities and synthetic accessibility make it a valuable candidate for further investigation. As research progresses, this compound may contribute to the development of new treatments for inflammatory diseases and cancer, addressing unmet medical needs in these areas.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd